[2-(Ethylamino)ethyl](methyl)(prop-2-en-1-yl)amine dihydrochloride

• IUPAC Name: N-ethyl-N'-methyl-N'-prop-2-enylethane-1,2-diamine;dihydrochloride
• InChI: InChI=1S/C8H18N2.2ClH/c1-4-7-10(3)8-6-9-5-2;;/h4,9H,1,5-8H2,2-3H3;2*1H
• InChI Key: IFJYZFWVGYCEJO-UHFFFAOYSA-N
• Canonical SMILES: CCNCCN(C)CC=C.Cl.Cl
• Molecular Formula: C8H20Cl2N2
• Molecular Weight: 215.16 g/mol

Description

“2-(Ethylamino)ethyl(prop-2-en-1-yl)amine dihydrochloride” is a chemical compound with the CAS Number: 1795281-52-5. It has a molecular weight of 215.17. The IUPAC name for this compound is N1-allyl-N2-ethyl-N1-methylethane-1,2-diamine dihydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H18N2.2ClH/c1-4-7-10(3)8-6-9-5-2;;/h4,9H,1,5-8H2,2-3H3;2*1H. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. The country of origin for this compound is UA.

Scientific Research Applications

X-ray Structures and Computational Studies

• Application : X-ray structures and computational studies have been conducted on cathinones, which include derivatives related to 2-(Ethylamino)ethyl(prop-2-en-1-yl)amine dihydrochloride. These studies involve characterizations using FTIR, UV–Vis, multinuclear NMR spectroscopy, and single crystal X-ray diffraction methods (Nycz, Małecki, Zawiazalec, & Paździorek, 2011).

Densities and Viscosities of Aqueous Ternary Mixtures

• Application : Research on the densities and kinematic viscosities of aqueous ternary solutions includes 2-(ethylamino)ethanol, which is structurally similar to the compound of interest. These studies are important for understanding the physical properties of these solutions at different temperatures (Álvarez, Gómez‐Díaz, La Rubia, & Navaza, 2006).

Poly(amido-amine)s and Endosomolytic Polymers

• Application : Research on poly(amido-amine)s carrying ter-amino groups, which are related to the compound , has been conducted. These studies explore the correlation between physicochemical and biological properties, contributing to the understanding of endosomolytic behavior in polymers (Ferruti et al., 2000).

Synthesis and Structures of New Enaminones

• Application : Enaminones, produced through the reaction of certain amines, have been studied, offering insight into their structural properties through spectroscopic methods and X-ray diffractometry. This research is relevant for understanding the chemical behavior of similar compounds (Brbot-Šaranović, Pavlović, & Cindrić, 2000).

Polymerizable Tertiary Amines

• Application : The synthesis and characterization of tertiary amine-structured compounds, such as diethylaminoethyl isobutyrate, are explored. This research is significant for developing new compounds with tertiary amine structures, which can be applied in various chemical processes (Sun et al., 2021).

Safety and Hazards

The compound has several hazard statements: H302, H315, H319, H335. These codes indicate that the compound can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. There are several precautionary statements associated with this compound, including P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501. These codes provide guidance on how to handle and store the compound safely.